Cas no 921212-92-2 (2-Butenoic acid, 4,4,4-trifluoro-, butyl ester)

• Product Name: 2-Butenoic acid, 4,4,4-trifluoro-, butyl ester
• CAS No: 921212-92-2
• MF: C₈H₁₁F₃O₂
• MW: 196.166953325272
• CID: 745157
• PubChem ID: 71422342
• Update Time: 2025-04-19

2-Butenoic acid, 4,4,4-trifluoro-, butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4,4,4-trifluoro-, butyl ester
• butyl 4,4,4-trifluorobut-2-enoate
• DTXSID20841371
• 921212-92-2

• Inchi： 1S/C8H11F3O2/c1-2-3-6-13-7(12)4-5-8(9,10)11/h4-5H,2-3,6H2,1H3
• InChI Key： MAFQXXXUUASKSH-UHFFFAOYSA-N
• SMILES： FC(C=CC(=O)OCCCC)(F)F

Computed Properties

• Exact Mass: 196.07111408g/mol
• Monoisotopic Mass: 196.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų